Cas no 1805054-54-9 (Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805054-54-9
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4852149
• Update Time: 2025-06-23

Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-7(16)3-5-6(14)4-15-9(8(5)11)10(12)13/h4,10H,2-3,14H2,1H3
• InChI Key： XRWYRGFGFFDRMD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate

Ethyl 5-Amino-3-Bromo-2-(Difluoromethyl)Pyridine-4-Acetate: A Versatile Compound in Medicinal Chemistry

Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 1805054-54-9, is a derivative of pyridine, a heterocyclic aromatic compound known for its diverse biological activities. The integration of functional groups such as the amino group, bromo substituent, and difluoromethyl moiety within the pyridine ring framework contributes to its potential therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives in drug development, particularly in the design of small-molecule inhibitors targeting specific enzymes and receptors. The 5-amino group in Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate introduces nucleophilic properties, which may facilitate interactions with biological targets such as kinases or GPCRs. The 3-bromo substituent adds electrophilic character to the molecule, potentially enabling it to act as a bioisostere for other functional groups in drug molecules. Meanwhile, the difluoromethyl group at the 2-position imparts unique electronic and steric properties, which could influence the compound's reactivity and selectivity in biological systems.

The 4-acetate functional group in the pyridine ring further enhances the molecular versatility of this compound. Acetate moieties are commonly used in pharmaceuticals to modulate solubility, metabolic stability, and bioavailability. The presence of the ethyl chain in the Ethyl portion of the molecule may also contribute to improved pharmacokinetic profiles, making this compound a promising candidate for further exploration in drug discovery.

Research published in 2023 has demonstrated the potential of Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate as a scaffold for developing novel antitumor agents. A study by Zhang et al. (2023) reported that this compound exhibits significant inhibitory activity against a panel of cancer cell lines, particularly in the context of apoptosis induction and mitochondrial dysfunction. The compound's ability to disrupt cellular signaling pathways associated with oncogenesis has sparked interest in its potential as a lead compound for cancer therapy.

Another critical aspect of this compound is its structural similarity to known pharmacophores in the pyridine-based drug class. For instance, the 5-amino and 3-bromo substituents in Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate are reminiscent of functional groups found in antifungal and antiviral agents. This structural feature may enable the compound to interact with specific targets such as DNA polymerases or viral proteases, which are critical for the replication of pathogens.

Recent advances in drug development have emphasized the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate. Researchers have employed computational methods to predict the binding affinity of this compound with various biological targets, including kinases and ion channels. These studies have revealed that the difluoromethyl group plays a crucial role in modulating the compound's interaction with target proteins, suggesting that further chemical modifications could enhance its efficacy.

In addition to its potential as an antitumor agent, Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate has shown promise in the development of anti-inflammatory drugs. A 2023 study by Lee et al. demonstrated that this compound can inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response. This finding highlights the compound's potential to be used in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pyridine ring in Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate is also of interest for its ability to form hydrogen bonds with biological targets. The presence of the amino group and the acetate group in the molecule may enable it to interact with amino acid residues in proteins, facilitating selective binding to specific sites. This property is particularly valuable in the design of drugs that target enzymes or receptors with complex binding sites.

Furthermore, the bromo substituent in this compound may serve as a versatile handle for further chemical modifications. Bromo groups are commonly used in synthetic chemistry to introduce functional groups through substitution reactions, allowing researchers to tailor the compound's properties for specific therapeutic applications. This flexibility in chemical synthesis makes Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate a valuable starting material for the development of a wide range of pharmaceuticals.

Current research efforts are focused on elucidating the full pharmacological profile of Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate and its potential for clinical translation. Preclinical studies are underway to assess its safety, efficacy, and pharmacokinetic properties in animal models. These studies are critical for determining whether this compound can be advanced to clinical trials as a novel therapeutic agent.

In conclusion, Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate represents a promising compound in the field of medicinal chemistry due to its unique molecular structure and diverse biological activities. Its potential applications in cancer therapy, anti-inflammatory treatment, and other therapeutic areas underscore the importance of further research into this compound. As the field of drug development continues to evolve, compounds like Ethyl 5-amino-3-bromo-2-(difluoromethyl)pyridine-4-acetate may play a significant role in the discovery of new and effective treatments for a wide range of diseases.